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Compound of Interest

Compound Name: 3-Hydroxycyclobutanecarbonitrile

Cat. No.: B3415407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxycyclobutanecarbonitrile is a small molecule of interest within the scientific

community, primarily recognized as a potentially valuable building block in the synthesis of

more complex chemical entities for drug discovery. Its rigid, three-dimensional cyclobutane

scaffold and the presence of two reactive functional groups—a hydroxyl and a nitrile—make it

an attractive starting material for the creation of diverse molecular architectures. This document

aims to provide a comprehensive overview of the currently available information on 3-
Hydroxycyclobutanecarbonitrile, with a focus on its potential, rather than established,

biological activities.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Hydroxycyclobutanecarbonitrile is

presented below. This information is crucial for its handling, characterization, and application in

synthetic chemistry.
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Property Value Source

Molecular Formula C₅H₇NO PubChem[1]

Molecular Weight 97.12 g/mol PubChem[1]

CAS Number 20249-17-6 PubChem[1], Chemdad[2]

Boiling Point 70-71 °C (at 0.33 Torr) Chemdad[2]

Density 1.14 ± 0.1 g/cm³ (Predicted) Chemdad[2]

pKa 14.28 ± 0.40 (Predicted) Chemdad[2]

Synthesis and Reactivity
The synthesis of 3-Hydroxycyclobutanecarbonitrile can be achieved through various

synthetic routes, often starting from commercially available cyclobutane derivatives. One

common precursor is 3-oxocyclobutanecarbonitrile, which can be reduced to the corresponding

alcohol. The reactivity of the hydroxyl and nitrile groups allows for a wide range of chemical

transformations, making it a versatile intermediate in organic synthesis.

The general synthetic approach is illustrated in the workflow diagram below.

3-Oxocyclobutanecarbonitrile Reduction
(e.g., NaBH₄)

 
3-Hydroxycyclobutanecarbonitrile

 

Click to download full resolution via product page

A generalized synthetic workflow for 3-Hydroxycyclobutanecarbonitrile.

Potential Biological Activities: A Frontier of
Research
As of the latest available data, there are no specific, peer-reviewed studies detailing the

inherent biological activities of 3-Hydroxycyclobutanecarbonitrile itself. Its primary

significance in the context of drug discovery lies in its role as a structural motif or a precursor to

more complex, biologically active molecules. The cyclobutane ring, being a bioisostere for other
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cyclic and acyclic moieties, can be incorporated into larger molecules to modulate their

pharmacological properties, such as metabolic stability, receptor binding affinity, and membrane

permeability.

The nitrile group can also serve as a key pharmacophore or be transformed into other

functional groups, such as amines or carboxylic acids, which are prevalent in many drug

classes.

Future Directions in Research
The lack of data on the specific biological activities of 3-Hydroxycyclobutanecarbonitrile
presents an opportunity for future research. A logical progression for investigating its potential

would involve a series of screening assays.

Initial Screening

Follow-up Studies (if activity is detected)

Cytotoxicity Assays

Structure-Activity
Relationship (SAR) Studies

Antimicrobial Screening Enzyme Inhibition Panels Receptor Binding Assays

Mechanism of Action
Elucidation

In Vivo Efficacy and
Toxicity Testing
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A logical workflow for investigating the biological potential of 3-
Hydroxycyclobutanecarbonitrile.
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Safety and Handling
It is important to note that 3-Hydroxycyclobutanecarbonitrile is classified as having acute

toxicity if swallowed, in contact with skin, or if inhaled.[1] It is also known to cause skin and

serious eye irritation.[1] Appropriate personal protective equipment and handling procedures

should be used when working with this compound.

Conclusion
While 3-Hydroxycyclobutanecarbonitrile does not currently have a well-defined biological

activity profile, its chemical structure and reactivity make it a compound of significant interest

for medicinal chemists. It represents a versatile scaffold that can be utilized in the design and

synthesis of novel therapeutic agents. Future research focused on systematic biological

screening and the synthesis of derivative libraries is warranted to fully explore the potential of

this intriguing molecule in drug discovery and development. The designation of 3-

hydroxycyclobutane-1-carbonitrile as a "useful research chemical" underscores its potential

utility in synthetic and medicinal chemistry endeavors.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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